(E)-3-(furan-2-yl)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(furan-2-yl)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.342. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Pharmacological Potential and Synthetic Pathways
(E)-3-(furan-2-yl)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)prop-2-en-1-one and its derivatives exhibit a range of pharmacological properties, including 5-HT2 antagonist activity, anti-inflammatory properties, and potential applications in antimicrobial treatments. The compound's synthesis pathways involve reactions with various nucleophiles, leading to the formation of distinct derivatives with potential pharmacological activities. These pathways include reactions with anilines, hydrazine, hydroxylamine, and guanidine, offering a versatile approach to creating a variety of derivatives (Watanabe, Yoshiwara, & Kanao, 1993) (Farag, Dawood, Abdel‐Aziz, Hamdy, & Fakhr, 2011).
2. Anti-inflammatory Properties
The anti-inflammatory properties of 1-furan-2-yl-3-pyridin-2-yl-propenone (a derivative of the compound ) have been highlighted through studies demonstrating its ability to inhibit the production of nitric oxide and tumor necrosis factor-α. This insight into the compound's mechanism of action provides a foundation for exploring its therapeutic potential in inflammatory conditions (Lee et al., 2006).
3. Photophysical Properties and Molecular Interaction Studies
The compound's derivatives exhibit interesting photophysical properties, with studies revealing the effects of solvent polarity on absorption and fluorescence characteristics. Such research provides valuable insights into the compound's behavior in different environments and its potential applications in molecular interaction studies and material sciences (Kumari, Varghese, George, & Sudhakar, 2017).
4. Structural and Conformational Analysis
Research into the NMR characteristics and conformational analysis of the compound's derivatives provides a detailed understanding of their molecular structures. This knowledge is crucial for drug design and the development of compounds with specific pharmacological properties (Jin-hong, 2011).
5. DNA Interaction and Anticancer Activity
Novel derivatives of the compound have been synthesized and characterized for their ability to interact with DNA and inhibit human topoisomerase IIα catalytically. Such interactions suggest the compound's potential application in developing anticancer agents with specific mechanisms of action (Jeon, Park, Kadayat, Shrestha, Lee, & Kwon, 2017).
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-1-(4-pyridin-2-yloxypiperidin-1-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c20-17(7-6-14-4-3-13-21-14)19-11-8-15(9-12-19)22-16-5-1-2-10-18-16/h1-7,10,13,15H,8-9,11-12H2/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCCLAIUWTMSUDO-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=CC=N2)C(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1OC2=CC=CC=N2)C(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.